Cas no 71231-05-5 (1F-beta-D-fructofuranosyl-6G(1-beta-D-fructofuranosyl)2-sucrose)
71231-05-5 structure
Product Name:1F-beta-D-fructofuranosyl-6G(1-beta-D-fructofuranosyl)2-sucrose
CAS No:71231-05-5
MF:C30H52O26
MW:828.718293190002
CID:2017670
Update Time:2025-03-11
1F-beta-D-fructofuranosyl-6G(1-beta-D-fructofuranosyl)2-sucrose Chemical and Physical Properties
Names and Identifiers
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- 1F-beta-D-fructofuranosyl-6G(1-beta-D-fructofuranosyl)2-sucrose
- 1F-beta-Fructofuranosyl-6G(1-beta-fructofuranosyl)(2)-sucrose
- O-beta-D-fructofuranosyl-(2-1)-beta-D-fructofuranosyl O-beta-D-fructofuranosyl-(2-1)-beta-D-fructofuranosyl-(2-6)-alpha-D-glucopyranoside
- O-β-D-Fructofuranosyl-(2→1)-β-D-fructofuranosyl O-β-D-fructofuranosyl-(2→1)-O-β-D-fructofuranosyl-(2→6)-α-D-glucopyranoside
- α-D-Glucopyranoside, O-β-D-fructofuranosyl-(2→1)-β-D-fructofuranosyl O-β-D-fructofuranosyl-(2→1)-O-β-D-fructofuranosyl-(2→6)-
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- Inchi: 1S/C30H52O26/c31-1-10-16(38)22(44)27(6-35,52-10)49-8-29(24(46)18(40)12(3-33)54-29)48-5-14-15(37)20(42)21(43)26(51-14)56-30(25(47)19(41)13(4-34)55-30)9-50-28(7-36)23(45)17(39)11(2-32)53-28/h10-26,31-47H,1-9H2
- InChI Key: WVWDDRFCJKOMSC-UHFFFAOYSA-N
- SMILES: OCC1C(O)C(O)C(OCC2(C(O)C(O)C(CO)O2)OCC2C(O)C(O)C(O)C(OC3(C(O)C(O)C(CO)O3)COC3(C(O)C(O)C(CO)O3)CO)O2)(CO)O1
Experimental Properties
- Density: 1.87±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 1227.3±65.0 °C(Predicted)
- pka: 12.76±0.70(Predicted)
1F-beta-D-fructofuranosyl-6G(1-beta-D-fructofuranosyl)2-sucrose Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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